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For Researchers, Scientists, and Drug Development Professionals

Introduction
EGTA (ethylene glycol-bis(β-aminoethyl ether)-N,N,N′,N′-tetraacetic acid) is a chelating agent

with a high affinity and selectivity for calcium ions (Ca²⁺).[1][2][3] Its ability to bind calcium is

significantly greater than its affinity for magnesium ions (Mg²⁺), making it an invaluable tool in

biological research where precise control of calcium concentration is crucial.[2][3] This property

allows for the study of calcium-dependent cellular processes by effectively removing free

calcium from a solution without significantly disturbing the concentration of other divalent

cations.[4][5] EGTA is commonly used in cell culture media, enzymatic assays, and buffers for

protein and nucleic acid studies to prevent the activation of calcium-dependent proteases and

nucleases.[1][6] The tetrasodium salt of EGTA is particularly useful due to its enhanced

solubility in aqueous solutions.[7]

This document provides detailed application notes and protocols for the preparation and use of

EGTA tetrasodium solutions in a laboratory setting.

Quantitative Data Summary
The following tables summarize the key quantitative data for EGTA tetrasodium salt.

Table 1: Physicochemical Properties of EGTA Tetrasodium Salt
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Property Value Reference

Molecular Formula C₁₄H₂₀N₂Na₄O₁₀ [8]

Molecular Weight 468.28 g/mol [9][10]

Appearance White crystalline powder [5]

CAS Number 13368-13-3 [2]

Table 2: Solubility and Stability

Parameter Value Reference

Solubility in Water
≥ 50 mg/mL[9], 81 mg/mL

(171.49 mM)[11], 110 mg/ml[7]
[7][9][11]

Solubility in DMSO Insoluble [11]

Solubility in Ethanol Insoluble [11]

Storage (Powder)
2-8°C, dry, protected from

light[9]. 10-25°C[12][13].
[9][12][13]

Storage (Solution)

Stock solutions, once

prepared, should be stored in

aliquots in tightly sealed vials

and used within 1 month. Avoid

repeated freeze-thaw cycles.

[9] A 0.5 M stock solution at pH

8.0 is stable for months at 4°C.

[14][15]

[9][14][15]

Shelf Life (Commercial

Solution)

60 months from the date of

manufacture at 10 - 25 °C.
[12]

Table 3: Calcium Chelation Properties
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Parameter Value Reference

Calcium Dissociation Constant

(Kd)

Apparent Kd of 60.5 nM at

physiological pH (7.4)[16]. 150

nM at pH 7.2, 100 mM KCl[17].

[16][17]

pKa for Ca²⁺ binding

(tetrabasic EGTA)
11.00 [2][3]

Apparent pKa at pH 7 6.91 [2][3]

Mechanism of Action: Calcium Chelation
EGTA is an aminopolycarboxylic acid that sequesters calcium ions through the formation of a

stable, five-membered ring structure. The molecule has eight potential binding sites that

coordinate with the Ca²⁺ ion, effectively removing it from the solution and preventing its

participation in biological reactions.
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After ChelationFree Ca²⁺
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Caption: Mechanism of Calcium Chelation by EGTA.

Experimental Protocols
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Protocol 1: Preparation of a 0.5 M EGTA Tetrasodium
Stock Solution (pH 8.0)
This protocol describes the preparation of a 0.5 M stock solution of EGTA tetrasodium, which

can be diluted for various applications.

Materials:

EGTA tetrasodium salt (MW: 468.28 g/mol )

Molecular biology grade water

NaOH solution (10 M) for pH adjustment

Calibrated pH meter

Stir plate and magnetic stir bar

Beaker and graduated cylinder

Sterile filter unit (0.22 µm)

Sterile storage bottles

Procedure:

Weighing: Weigh out 23.41 g of EGTA tetrasodium salt for a final volume of 100 mL.

Dissolving: Add the powder to approximately 80 mL of molecular biology grade water in a

beaker with a magnetic stir bar.

pH Adjustment: EGTA tetrasodium salt will fully dissolve once the pH is adjusted. Place the

beaker on a stir plate and begin stirring. Slowly add 10 M NaOH dropwise while monitoring

the pH with a calibrated pH meter. Adjust the pH to 8.0.

Final Volume: Once the powder is completely dissolved and the pH is stable at 8.0, transfer

the solution to a 100 mL graduated cylinder and add water to bring the final volume to 100

mL.
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Sterilization: Sterilize the solution by passing it through a 0.22 µm filter into a sterile storage

bottle.

Storage: Store the 0.5 M EGTA stock solution at 4°C. For long-term storage, it can be

aliquoted and stored at -20°C.

Protocol 2: Use of EGTA for Calcium Depletion in Cell
Culture
This protocol provides a general workflow for using EGTA to study the effects of extracellular

calcium depletion on cultured cells.

Materials:

Cultured cells of interest

Standard cell culture medium

Phosphate-Buffered Saline (PBS), Ca²⁺/Mg²⁺-free

0.5 M EGTA tetrasodium stock solution (pH 8.0)

Experimental medium (e.g., standard medium with a defined concentration of EGTA)

Workflow:
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Start with healthy, sub-confluent cell culture

Aspirate old medium

Wash cells with Ca²⁺/Mg²⁺-free PBS

Add experimental medium containing EGTA
(e.g., 0.1 - 1 mM) Control: Add medium without EGTA

Parallel Control

Incubate for the desired time period

Observe and collect data
(e.g., microscopy, cell viability assay)

Click to download full resolution via product page

Caption: Experimental Workflow for Calcium Depletion.

Procedure:

Cell Preparation: Grow cells to the desired confluency in their standard culture medium.

Washing: Gently aspirate the culture medium from the cells. Wash the cells once with an

appropriate volume of Ca²⁺/Mg²⁺-free PBS to remove any residual calcium from the medium.

Treatment: Aspirate the PBS and add the pre-warmed experimental medium containing the

desired final concentration of EGTA (typically in the range of 0.1 to 1 mM). Also, include a
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control group of cells treated with the same medium but without EGTA.

Incubation: Return the cells to the incubator and incubate for the experimentally determined

time.

Analysis: Following incubation, proceed with the planned downstream analysis, such as

microscopy to observe morphological changes, or specific assays to measure the effect of

calcium depletion on the process of interest.

Applications of EGTA Tetrasodium Solution
EGTA's high selectivity for calcium makes it a versatile tool in various research applications:

Studying Calcium Signaling: By chelating extracellular or intracellular (if introduced via

specific methods) calcium, EGTA allows researchers to investigate the role of calcium as a

second messenger in various signaling pathways.[4]

Enzyme Assays: It is used to inhibit calcium-dependent enzymes or to study the kinetics of

enzymes that are activated by calcium.[1][5]

Preventing Cell Aggregation: Calcium is often required for cell-cell adhesion. EGTA can be

used to dissociate cell clusters or prevent aggregation in single-cell suspensions.[18]

Inhibiting Blood Coagulation: The blood clotting cascade is a calcium-dependent process.

EGTA can be used as an anticoagulant in vitro.[4][7]

Protecting Proteins and Nucleic Acids: By chelating calcium, EGTA inhibits the activity of

calcium-dependent proteases and nucleases that can degrade biological samples during

extraction and purification.[1]

Safety and Handling
While EGTA tetrasodium solution is not classified as a hazardous substance according to

Regulation (EC) No. 1272/2008, it is recommended to follow standard laboratory safety

practices.[19][20]

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when

handling the powder or solutions.[21][22]
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Inhalation: Avoid inhaling the dust of the powder form.[20] If inhaled, move to fresh air.[8]

Skin Contact: In case of contact with skin, wash thoroughly with soap and water.[19]

Eye Contact: If the solution comes into contact with the eyes, rinse cautiously with water for

several minutes.[20]

Spills: Absorb any spills with a suitable absorbent material and dispose of it according to

local regulations.[21]

Always consult the Safety Data Sheet (SDS) provided by the manufacturer for detailed safety

information.[8][19][20][21][22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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